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Compound of Interest

Compound Name: Dienogest-13C2,15N

Cat. No.: B15543470

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative

bioanalysis of Dienogest in human plasma using a liquid-liquid extraction (LLE) method

coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Introduction
Dienogest is a synthetic progestogen widely used in oral contraceptives and for the treatment

of endometriosis. Accurate and reliable quantification of Dienogest in biological matrices is

essential for pharmacokinetic studies, bioequivalence assessment, and therapeutic drug

monitoring. Liquid-liquid extraction is a robust and effective sample preparation technique for

isolating Dienogest from complex biological matrices like plasma, ensuring clean extracts and

minimizing matrix effects for sensitive LC-MS/MS analysis. The use of a stable isotope-labeled

internal standard, such as Dienogest-d6, is highly recommended to ensure the accuracy and

precision of the method.[1][2][3]
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The following tables summarize the performance characteristics of a validated LC-MS/MS

method for the quantification of Dienogest in human plasma following a liquid-liquid extraction

procedure.

Table 1: Method Validation Parameters for Dienogest Quantification[2][4]

Parameter Result

Linearity Range 1.0 - 200.0 ng/mL

Correlation Coefficient (r²) > 0.999

Intra-day Precision (%CV) < 3.97%

Inter-day Precision (%CV) < 6.10%

Accuracy (% Bias) Within ±4.0%

Lower Limit of Quantification (LLOQ) 1.003 ng/mL

Total Run Time 3.0 min

Table 2: Recovery and Matrix Effect[2][5]

Parameter Result

Recovery 92.5% to 106.4%

Matrix Effect No significant matrix effect was observed

Experimental Protocols
This section details the materials, reagents, and step-by-step procedures for the liquid-liquid

extraction of Dienogest from human plasma and subsequent analysis by LC-MS/MS.

1. Materials and Reagents

Dienogest analytical standard

Dienogest-d6 (Internal Standard, IS)[2]
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Methyl tert-butyl ether (MTBE), HPLC grade[1][6]

Methanol, LC-MS grade[2]

Acetonitrile, LC-MS grade[2]

Ammonium Acetate, LC-MS grade[2]

Formic Acid, LC-MS grade[2]

Ultrapure water

Human plasma (K2 EDTA)[2][4]

2. Preparation of Standard and Quality Control (QC) Samples

Stock Solutions: Prepare stock solutions of Dienogest and Dienogest-d6 in methanol.[2]

Working Standard Solutions: Prepare working standard solutions by serially diluting the stock

solution with a 50:50 mixture of methanol and water.[2]

Calibration Standards and QC Samples: Prepare calibration standards and quality control

(QC) samples by spiking blank human plasma with the appropriate working standard

solutions.[2]

3. Liquid-Liquid Extraction Protocol

This protocol is designed for the extraction of Dienogest from 500 µL of human plasma.

Thaw frozen plasma samples at room temperature and vortex to ensure homogeneity.[2]

In a clean polypropylene tube, add 500 µL of the plasma sample.[1]

Add 50 µL of the Dienogest-d6 internal standard working solution.[1][2]

Vortex the mixture for 30 seconds.[6]

Add 2.5 mL of methyl tert-butyl ether (MTBE) to the tube.[1][6]
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Vortex vigorously for 5-10 minutes.[1][6]

Centrifuge the samples at 4000 rpm for 10 minutes to achieve phase separation.[1][6]

Carefully transfer the upper organic layer to a clean tube.[1][6]

Evaporate the organic solvent to dryness under a gentle stream of nitrogen at approximately

40°C.[1][6]

Reconstitute the dried residue in 200 µL of the mobile phase.[6]

Vortex for 1 minute to ensure complete dissolution.[6]

Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.[6]

4. LC-MS/MS Analysis

The following are typical LC-MS/MS conditions for Dienogest analysis. Optimization may be

required based on the specific instrumentation used.

LC System: A liquid chromatograph system capable of binary gradient elution.[2]

Mass Spectrometer: A tandem mass spectrometer with an electrospray ionization (ESI)

source.[2][4]

Analytical Column: Zorbax XDB-Phenyl, 4.6 x 75 mm, 3.5 µm.[2][4]

Mobile Phase: Acetonitrile and 5 mM ammonium acetate (70:30, v/v) under isocratic

conditions.[4]

Flow Rate: 0.60 mL/min.[1][4]

Injection Volume: 10 µL.[1]

Ionization Mode: Positive ion electrospray ionization (ESI+).[4]

MRM Transitions:

Dienogest: m/z 312.30 → 135.30[4]
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Dienogest-d6: The precursor and product ions should be determined based on the

deuteration pattern.[1]

Levonorgestrel-d6 (alternative IS): m/z 319.00 → 251.30[4]

Visualizations
Dienogest Bioanalysis Workflow

The following diagram illustrates the key steps in the liquid-liquid extraction and bioanalysis of

Dienogest.

Sample Preparation Analysis

1. Plasma Sample (500 µL) 2. Add Internal Standard
(Dienogest-d6) 3. Vortex 4. Add Extraction Solvent

(2.5 mL MTBE) 5. Vortex (5-10 min) 6. Centrifuge (4000 rpm, 10 min) 7. Transfer Organic Layer 8. Evaporate to Dryness 9. Reconstitute in
Mobile Phase 10. LC-MS/MS Analysis 11. Data Processing and

Quantification

Click to download full resolution via product page

Caption: Workflow for Dienogest extraction from plasma.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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